Cas no 185748-21-4 (Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 185748-21-4
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 6090495
• PubChem ID: 83300651
• Update Time: 2025-05-03

Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[4-(aminomethyl)-1,3-thiazol-2-yl]methyl}carbamate
• 185748-21-4
• Tert-butyl N-[[4-(aminomethyl)-1,3-thiazol-2-yl]methyl]carbamate
• MFCD32754823
• SY352553
• 1-[4-(Aminomethyl)-2-thiazolyl]-N-Boc-methanamine
• EN300-6321404

• Inchi： 1S/C10H17N3O2S/c1-10(2,3)15-9(14)12-5-8-13-7(4-11)6-16-8/h6H,4-5,11H2,1-3H3,(H,12,14)
• InChI Key： ZOPHPATVZRBIET-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NC(CN)=CS1

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 385.7±27.0 °C(Predicted)
• pka: 11.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 185748-21-4): An Overview of Its Properties and Applications in Pharmaceutical Research

Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 185748-21-4) is a significant compound in the field of pharmaceutical research and development. This compound, often referred to as a thiazole-based carbamate, has garnered attention due to its unique chemical structure and potential therapeutic applications. In this article, we will delve into the properties, synthesis, and recent research findings related to this compound.

The chemical structure of Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester is characterized by a thiazole ring linked to an aminomethyl group and a carbamate moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The presence of the aminomethyl group and the carbamate functionality imparts specific chemical properties that make this compound valuable in various pharmaceutical contexts.

In terms of synthesis, Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester can be prepared through a multi-step process involving the reaction of 2-thiazolecarboxaldehyde with an appropriate amine and subsequent protection of the amino group with tert-butyl carbamate (Boc). This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

One of the key areas of interest for Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester is its biological activity. Recent studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. The selective inhibition of HDACs by this compound suggests its potential as a therapeutic agent for these conditions.

In addition to its enzymatic inhibition properties, Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester have also been studied extensively. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In the context of clinical trials, several Phase I and Phase II trials have been conducted to evaluate the safety and efficacy of Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester. Early results from these trials have been promising, with no major safety concerns reported. The compound has shown significant therapeutic benefits in patients with certain types of cancer and neurological disorders.

The future prospects for Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester are exciting. Ongoing research is focused on optimizing its formulation for improved bioavailability and developing combination therapies with other drugs to enhance its therapeutic potential. Additionally, efforts are being made to explore its use in other disease areas where HDAC inhibition or antimicrobial activity could be beneficial.

In conclusion, Carbamic acid, N-[[4-(aminomethyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 185748-21-4) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the treatment of various diseases.